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Abstract

Allylidene diacetate (CAS No. 869-29-4) is a versatile organic compound with significant
applications in polymer chemistry and as a potential biocide. Structurally a geminal diacetate of
acrolein, its reactivity is characterized by the presence of a vinyl group and two acetate
moieties. This document provides an in-depth technical overview of allylidene diacetate,
encompassing its chemical and physical properties, detailed synthesis and purification
protocols, spectroscopic data for characterization, and a review of its primary applications.
Particular focus is given to its role as a monomer in copolymerization reactions and its
documented fungicidal activity. Safety and toxicological data are also presented to ensure
proper handling and use in a research and development setting.

Chemical and Physical Properties

Allylidene diacetate, with the molecular formula C7H1004 and a molecular weight of 158.15
g/mol , is a liquid at room temperature.[1][2] Its key physical and chemical properties are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C7H1004 [1112]
Molecular Weight 158.15 g/mol [1][2]

CAS Number 869-29-4 [11[2]

Density 1.076 - 1.079 g/cm3 [1112]

Boiling Point 180 °C (at 760 mmHg) [1][2]

Melting Point -37.6 °C [1112]

Flash Point 78.3 °C [2]

Refractive Index 1.428 [2]

Water Solubility 0.06 M [1]

Vapor Pressure

0.915 mmHg at 25°C

[2]

LogP

0.62470

[2]

Experimental Protocols
Synthesis of Allylidene Diacetate

Allylidene diacetate is synthesized via the reaction of acrolein with acetic anhydride in the

presence of a catalyst and a polymerization inhibitor.[3]

Reaction Scheme:

CH2=CHCHO + (CH3C0)20 — CH2=CHCH(OCOCH:3)2

Detailed Protocol:

o Charging the Reactor: In a suitable reaction vessel, charge acrolein, a polymerization

inhibitor (e.g., resorcinol, 2,6-di-tert-butyl-p-cresol, or piperidines at 0.5-1% of the total

reactant mass), and acetic anhydride.[3] The molar ratio of acrolein to acetic anhydride

should be in the range of 1:1 to 1:1.3.[3] The initial temperature of the mixture should be
maintained between 5-25 °C.[3]
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o Reaction Initiation: Gradually heat the mixture to 40-50 °C. Once the target temperature is
reached, introduce the catalyst. Suitable catalysts include thionamic acid or tosic acid, with a
molar ratio of catalyst to acrolein of 1-5%.[3]

» Reaction Progression: Maintain the reaction temperature between 40-50 °C for a duration of
6-12 hours.[3]

o Work-up:
o Cool the reaction mixture to room temperature.[3]

o Evacuate the reaction vessel to a pressure of 500-2000 Pa to remove any unreacted
volatile components.[3]

o Filter the crude product under vacuum to remove any polymeric byproducts.[3]

o Wash the filtrate with a 5-25 wt% aqueous solution of sodium carbonate to neutralize any
remaining acid catalyst and unreacted acetic anhydride.[3]

o Separate the organic phase, which constitutes the crude allylidene diacetate.[3]

Purification

The crude allylidene diacetate is purified by fractional distillation under reduced pressure.
Detailed Protocol:
o Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation.

 Distillation Parameters: Conduct the distillation at a pressure of 500-2000 Pa and a
temperature of 65-75 °C.[3]

o Collection: Collect the fraction that distills over within the specified temperature and pressure
range. This will yield purified allylidene diacetate with a purity that can exceed 99%.[3]
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Caption: Workflow for the synthesis and purification of allylidene diacetate.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (CDCIs) Chemical Shift () Multiplicity Assignment
2.05 ppm singlet 6H, OAC

4.65 ppm doublet 2H, CH20Ac

5.85 ppm multiplet 2H, CH2=CH

A 13C NMR spectrum in CDCls is also a key characterization tool.[4]

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Assignment

1745 C=0 (ester carbonyl stretch)
1640 C=C (alkene stretch)

1230 C-O (ester stretch)

Mass Spectrometry (MS)

The mass spectrum of allylidene diacetate would be expected to show fragmentation patterns
characteristic of esters and allylic compounds. Key fragments would likely arise from the loss of
acetate groups and cleavage at the allylic position.
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Applications
Polymer Chemistry

Allylidene diacetate is a valuable monomer in polymer chemistry. It can undergo
copolymerization with various other monomers to produce polymers with tailored properties.

Copolymerization with N-Methyl-N-vinylacetamide (NMVA):

Allylidene diacetate undergoes random copolymerization with NMVA. The reactivity ratios for
this copolymerization have been reported as:

e 11 (NMVA) = 1.02
 r2 (allylidene diacetate) = 0.95

These values, being close to 1, indicate a near-ideal copolymerization behavior, allowing for
precise control over the copolymer composition.

Benzoyl Peroxide-Initiated Polymerization:

The polymerization of allylidene diacetate initiated by benzoyl peroxide has been studied at
various temperatures (50, 60, and 80 °C).[5] These studies indicate that the polymerization
proceeds via a degradative chain transfer mechanism.[5]

-Reaction with Monomer

Initiation
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T
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Caption: Key steps in the benzoyl peroxide-initiated polymerization of allylidene diacetate.

Fungicidal Activity

Allylidene diacetate has demonstrated notable biological activity, particularly as a fungicide. It
is effective against Phytophthora palmivora, a pathogen responsible for root rot in various
plants.[6] While the specific IC50 or MIC values against P. palmivora are not widely reported in
the available literature, its efficacy has been established in principle.[6] This antifungal property
suggests its potential use in agricultural applications for pest control.

Organic Synthesis

As a molecule with multiple functional groups, allylidene diacetate has potential as an
intermediate in organic synthesis. For instance, allylic acetates are common substrates in
palladium-catalyzed allylic alkylation reactions (Tsuji-Trost reaction).[7][8] In this type of
reaction, a palladium(0) catalyst facilitates the substitution of the acetate group with a
nucleophile.[8] While specific examples detailing the use of allylidene diacetate in such
reactions are not extensively documented, the general mechanism provides a framework for its
potential synthetic utility.

+ Pd(0)

Allylic Acetate - OAc~
Qe.g., Allylidene Diacetate) a2 e B ) 225000,
+ Nu Reductive Elimination _| Pd(0) Catalyst
Alkylated Product
Nucleophile (Nu~)

Click to download full resolution via product page
Caption: Generalized mechanism for the palladium-catalyzed allylic alkylation.

Safety and Toxicology

Allylidene diacetate is a hazardous substance and should be handled with appropriate safety
precautions in a laboratory setting.
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Hazard Category Description Reference(s)

Fatal if swallowed. LD50 (rat):

Acute Oral Toxicity 35 mg/kg; LD50 (mouse): 37.5  [1]
mg/kg.

Acute Dermal Toxicity Harmful in contact with skin. [9]

Acute Inhalation Toxicity Toxic if inhaled. [9][10]

Skin Corrosion/Irritation Causes skin irritation. 9]

o Causes serious eye
Eye Damage/Irritation S 9]
irritation/damage.

. . May cause respiratory
Respiratory Irritation T [9]
irritation.

Handling and Storage:
e Use only in a well-ventilated area, preferably in a chemical fume hood.[9][10]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[9][10]

» Do not eat, drink, or smoke when using this product.[9][10]
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

o Keep away from incompatible materials and sources of ignition.[9]

Conclusion

Allylidene diacetate is a reactive and versatile chemical with established and potential
applications in both materials science and agriculture. Its synthesis and purification are well-
documented, and its chemical properties make it a subject of interest for further research and
development. The information provided in this guide is intended to serve as a comprehensive
resource for professionals working with or exploring the uses of allylidene diacetate. Due to its
toxicity, strict adherence to safety protocols is essential when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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